2-Amino-2,4-dimethylpentanenitrile
Overview
Description
2-Amino-2,4-dimethylpentanenitrile, also known as ADPN, is a chemical compound that belongs to the class of nitriles. ADPN is a versatile intermediate that is used in various chemical reactions to synthesize different compounds.
Scientific Research Applications
Alzheimer's Disease Diagnosis :
- (Shoghi-Jadid et al., 2002) utilized a derivative of 2-Amino-2,4-dimethylpentanenitrile in conjunction with positron emission tomography (PET) to identify neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This noninvasive technique offers significant potential in the diagnostic assessment and monitoring of Alzheimer's disease.
Astrobiology and Organic Chemistry :
- The work of (Cronin & Pizzarello, 1997) on meteoritic amino acids, including 2-Amino-2,3-dimethylpentanoic acid, highlights its presence in the Murchison meteorite and its implication in the asymmetric influence on organic chemical evolution before the origin of life.
Photophysics and Molecular Dynamics :
- A study by (Köhn & Hättig, 2004) on 4-(N,N-Dimethyl-amino)benzonitrile, related to this compound, investigates the excited state structures and electronic decoupling in this molecule. This research provides insight into molecular dynamics and photophysics.
Synthesis and Antimicrobial Activities :
- Research by (Behbehani et al., 2011) demonstrates the use of derivatives of this compound in synthesizing new compounds with significant antimicrobial activities. This work contributes to the development of novel antimicrobial agents.
Catalysis and Synthetic Chemistry :
- A study by (He et al., 2014) shows an efficient approach for synthesizing functionalized compounds using malononitrile, a compound related to this compound, offering advancements in catalysis and synthetic chemistry.
DNA Structure and Dynamics :
- Research by (Rachofsky et al., 2001) on 2-Aminopurine, an analog of adenine and structurally related to this compound, provides insights into DNA structure and dynamics. This work is crucial for understanding protein-induced conformational changes in DNA.
Green Chemistry :
- (Shirini & Daneshvar, 2016) demonstrate the use of taurine, a semi-essential amino acid, as a green bio-organic catalyst for promoting organic reactions with malononitrile. This research is a significant contribution to green chemistry.
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that nitriles, a group to which this compound belongs, can undergo hydrolysis in both aqueous acid and base to give carboxylic acids (or salts of carboxylic acids) . These reactions generate heat and can lead to significant changes in the cellular environment .
Biochemical Pathways
It is known that nitriles can be converted to amides by peroxides . This conversion could potentially affect various biochemical pathways, leading to downstream effects .
Result of Action
2-Amino-2,4-dimethylpentanenitrile is known to be toxic by ingestion, inhalation, and skin absorption . It produces toxic fumes during combustion .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . For instance, the compound is highly flammable and insoluble in water . It can react vigorously with reducing agents . These characteristics suggest that the compound’s action could be influenced by factors such as temperature, pH, and the presence of other chemicals .
Biochemical Analysis
Biochemical Properties
It is known that nitriles, such as 2-Amino-2,4-dimethylpentanenitrile, may polymerize in the presence of metals and some metal compounds . They can react vigorously with reducing agents . Nitriles are hydrolyzed in both aqueous acid and base to give carboxylic acids (or salts of carboxylic acids) . These reactions generate heat .
Cellular Effects
It is known that nitriles can have various effects on cells, depending on their specific structures and the cells they interact with .
Temporal Effects in Laboratory Settings
It is known that nitriles can have various effects over time, including changes in stability, degradation, and long-term effects on cellular function .
Metabolic Pathways
It is known that nitriles can be involved in various metabolic pathways, depending on their specific structures .
Properties
IUPAC Name |
2-amino-2,4-dimethylpentanenitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2/c1-6(2)4-7(3,9)5-8/h6H,4,9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRTTZMKZMXANFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C)(C#N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Record name | 2-AMINO-2,4-DIMETHYL-PENTANE NITRILE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/17008 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7044899 | |
Record name | 2-Amino-2,4-dimethylpentanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7044899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-amino-2,4-dimethyl-pentane nitrile appears as a clear red liquid with an ammonia-like odor. Less dense than water and insoluble in water. Toxic by ingestion, inhalation and skin absorption. Produces toxic fumes during combustion., Liquid | |
Record name | 2-AMINO-2,4-DIMETHYL-PENTANE NITRILE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/17008 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Pentanenitrile, 2-amino-2,4-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
26842-43-3 | |
Record name | 2-AMINO-2,4-DIMETHYL-PENTANE NITRILE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/17008 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 2-Amino-2,4-dimethylpentanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26842-43-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-2,4-dimethylpentanenitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026842433 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pentanenitrile, 2-amino-2,4-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Amino-2,4-dimethylpentanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7044899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-2,4-dimethylvaleronitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.658 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-AMINO-2,4-DIMETHYLPENTANENITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M1687739RI | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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